Cas no 1338494-54-4 (4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride)

• Product Name: 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride
• CAS No: 1338494-54-4
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.1827
• CID: 5094309
• Update Time: 2025-05-24

4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-ylmethyl)piperazin-1-amine
• 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride
• 4-(pyridin-2-ylmethyl)piperazin-1-amine;dihydrochloride
• 4-(Pyridin-2-ylmethyl)piperazin-1-aminedihydrochloride
• 4-(Pyridin-2-ylmethyl)piperazin-1-amine (2HCl)

• Inchi： 1S/C10H16N4.2ClH/c11-14-7-5-13(6-8-14)9-10-3-1-2-4-12-10;;/h1-4H,5-9,11H2;2*1H
• InChI Key： JYHYPNKOTUFZHU-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=N2)C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 264.091
• Monoisotopic Mass: 264.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4

Additional information on 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride

4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride (CAS No. 1338494-54-4): A Comprehensive Overview

Introduction to 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride

4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride, a compound with the CAS registry number 1338494-54-4, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The molecule consists of a piperazine ring substituted with a pyridine moiety at the 2-position, forming a unique structure that contributes to its pharmacological properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride, making it more accessible for research and development purposes. Its structure, which combines the nitrogen-rich piperazine ring with the aromatic pyridine group, provides a versatile platform for exploring its potential in various therapeutic areas.

Structural Features and Synthesis

The molecular structure of 4-(Pyridin-2-ylmethyl)piperazin-1-amine dihydrochloride is characterized by a piperazine ring (a six-membered ring containing two nitrogen atoms) substituted at the 4-position with a pyridine methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological interactions. The presence of the pyridine ring introduces additional aromaticity and potential hydrogen bonding capabilities, which are critical for its interactions with biological targets.

Modern synthetic approaches to this compound often involve multi-step reactions, including nucleophilic substitutions, coupling reactions, and acid-base neutralizations. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that 4-(Pyridin-2-yimethyl)piperazin-1-aminedihydrochloride is readily available for further studies.

Biological Activity and Applications

One of the most promising aspects of 4-(Pyridin--yimethyl)piperazin--amine dihydrochloride lies in its biological activity. Recent studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involving G-protein coupled receptors (GPCRs) and ion channels. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting conditions such as neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions.

In preclinical models, dihydrochloride salt form has shown improved bioavailability compared to other salt forms or free base versions. This attribute is crucial for drug development, as it enhances the compound's ability to reach therapeutic concentrations in vivo. Furthermore, its selectivity for specific molecular targets has been validated through advanced screening assays and computational modeling techniques.

Safety Profile and Toxicological Considerations

Evaluating the safety profile of CAS No. 1338494--54--4 is essential for its prospective use in clinical settings. Recent toxicological studies indicate that this compound exhibits low acute toxicity in animal models when administered at therapeutic doses. However, long-term toxicity studies are currently underway to assess its safety profile comprehensively.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been extensively studied. These studies reveal that dihydrochloride salt form has favorable ADME characteristics, which are critical for its potential as an orally administered drug.

Future Directions and Research Opportunities

The future prospects for CAS No. 1338--5--5--6777777777777777777666666666666666666655555555555555555 are bright, with ongoing research focusing on optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are exploring novel applications of this compound in areas such as cancer therapy and infectious disease treatment.

In addition to its direct therapeutic applications, pyridine-containing piperazine derivatives like CAS No.--are being investigated as building blocks for more complex molecular architectures. These efforts aim to harness their structural versatility to design molecules with enhanced potency and selectivity.